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Compound of Interest

Compound Name: 4-Ethyloctanal

Cat. No.: B3054142

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fragrance ingredient 4-ethyloctanal
against common linear aliphatic aldehyde alternatives: octanal, nonanal, and decanal. The
information presented herein is intended to assist in the selection of fragrance components by
providing objective performance data and detailed experimental methodologies.

Executive Summary

4-Ethyloctanal is a branched-chain aldehyde that offers a unique and complex olfactory
profile, distinguishing it from its linear counterparts.[1] While linear aldehydes like octanal,
nonanal, and decanal provide characteristic citrusy and waxy notes, 4-ethyloctanal contributes
a multifaceted aroma with floral, waxy, fatty, milky, citrus, and fruity aspects.[1] This complexity
can be advantageous in creating sophisticated and nuanced fragrance compositions. This
guide presents a comparative analysis of these fragrance ingredients based on their odor
profile, intensity, and inferred longevity and stability from available physical-chemical data.

Comparative Analysis of Fragrance Properties

The following table summarizes the key performance indicators for 4-ethyloctanal and its
linear alternatives. Direct comparative experimental data for longevity and stability in a
standardized fragrance base is limited in publicly available literature. Therefore, these
characteristics are inferred from physical properties such as boiling point and vapor pressure,
which are reliable indicators of a fragrance ingredient's tenacity and persistence.
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Property 4-Ethyloctanal Octanal (C8) Nonanal (C9) Decanal (C10)
CAS Number 58475-04-0[1][2] 124-13-0[3] 124-19-6[4] 112-31-2[5][6]
Molecular
C10H200[7] C8H160]3] C9H180 C10H200]6]
Formula
Molecular Weight
156.27[7] 128.21[3] 142.24[8] 156.27[6]
(g/mol)
Sharp, Waxy, aldehydic,
) ) Sweet, waxy,
Floral, waxy, penetrating citrus, fresh,
] ) ] orange peel,
Odor Profile fatty, milky, citrus, waxy, green lemon }
_ _ floral, citrus[5]
citrus, fruity[1] orange peel, peel, cucumber [10]
fatty-green fattiness[9]
Odor Detection
Data not
Threshold (ppb ] 0.7 1.0 0.1
) available
in water)
Boiling Point (°C)  201-203[2][7] 171[3] 190-192 207-209[6]
Vapor Pressure
0.276 (est.)[2] 0.51 ~0.26[4] 0.08
(mmHg @ 25°C)
Flash Point (°C) 70.56[2] 51[3] 64 83[6]
Inferred ) ) )
] High Moderate Moderate-High High
Longevity
Inferred Stability Good Moderate Good Good

Note: Odor detection thresholds for linear aldehydes are from water-based studies and serve

as a proxy for potency. The lower the threshold, the more potent the odorant. Longevity and

stability are inferred from boiling point and vapor pressure; higher boiling points and lower

vapor pressures suggest greater longevity and stability.

Experimental Protocols

To ensure objective and reproducible comparisons of fragrance ingredient efficacy, the

following experimental protocols are recommended.
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Sensory Panel Evaluation for Odor Profile and Intensity

This protocol is designed to qualitatively and quantitatively assess the olfactory characteristics
of fragrance ingredients.

o Objective: To determine the odor profile and intensity of 4-ethyloctanal and its alternatives.

o Materials:

o

4-Ethyloctanal, Octanal, Nonanal, Decanal (high purity grade)

[¢]

Odorless solvent (e.g., diethyl phthalate or ethanol)

[¢]

Standard fragrance blotters

[e]

Controlled environment sensory evaluation room
e Procedure:
o Prepare 1% solutions of each aldehyde in the chosen solvent.
o Dip a standard fragrance blotter into each solution to a depth of 1 cm for 2 seconds.
o Allow the blotters to air-dry for 30 seconds.
o Present the blotters to a trained sensory panel (n = 10) in a randomized order.

o Panelists will rate the odor intensity on a labeled magnitude scale (LMS) from 0 (no
sensation) to 100 (strongest imaginable).

o Panelists will provide descriptive terms for the odor profile.

o Evaluations are to be conducted at initial application (t=0) and at subsequent time points
(e.g., 1, 2, 4, 6, and 8 hours) to assess the evolution of the odor.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Longevity Analysis
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This method provides a quantitative measure of the evaporation rate of a fragrance ingredient
from a substrate, which is a direct indicator of its longevity.

o Objective: To quantify the release of 4-ethyloctanal and its alternatives from a substrate
over time.

e Materials:
o Fragrance solutions (1% in ethanol)
o Substrate (e.g., cotton fabric swatch or synthetic skin)
o Dynamic Headspace Sampler
o Gas Chromatograph-Mass Spectrometer (GC-MS)
e Procedure:
o Apply a standardized amount (e.g., 10 yL) of each fragrance solution to the substrate.
o Place the substrate in a temperature-controlled headspace vial.

o At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), purge the headspace with an inert
gas and trap the volatile compounds on a sorbent tube.[11]

o Thermally desorb the trapped compounds into the GC-MS for separation and
guantification.

o The peak area of each aldehyde at different time points is used to calculate the
evaporation rate.

Accelerated Stability Testing

This protocol is used to predict the long-term stability of fragrance ingredients in a cosmetic
formulation.

o Objective: To assess the chemical stability of 4-ethyloctanal and its alternatives in a
representative cosmetic base.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3054142?utm_src=pdf-body
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/application::paper.paper/82f28b_bc21989a20e74440ba5db60a2ccf1b16.pdf
https://www.benchchem.com/product/b3054142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

o Materials:

o

Fragrance ingredients

[¢]

Simple cosmetic base (e.g., oil-in-water emulsion)

[¢]

Controlled temperature and humidity chambers

[e]

GC-MS for chemical analysis
e Procedure:
o Incorporate each aldehyde at a concentration of 0.5% into the cosmetic base.
o Store samples in sealed, airtight containers under various conditions:[12][13]
» Elevated temperature (e.g., 40°C, 50°C)
» Freeze-thaw cycles (e.g., -10°C to 25°C)
» UV light exposure
o Atregular intervals (e.g., 1, 2, 4, 8, 12 weeks), analyze the samples for:
» Changes in color, odor, and pH.
» Concentration of the aldehyde using GC-MS to determine degradation.
» Formation of any degradation byproducts.

Mandatory Visualizations
Olfactory Signaling Pathway

The perception of aldehydes, like 4-ethyloctanal, is initiated by their interaction with olfactory
receptors (ORs), which are G-protein coupled receptors (GPCRSs) located on the cilia of
olfactory sensory neurons.[14][15][16] This interaction triggers a signaling cascade that
ultimately leads to the perception of smell in the brain.
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Caption: Olfactory signal transduction pathway for aldehyde perception.

Experimental Workflow for Fragrance Longevity
Analysis

The following diagram illustrates the key steps in determining the longevity of a fragrance
ingredient using headspace GC-MS.
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Caption: Workflow for headspace GC-MS analysis of fragrance longevity.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3054142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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